Cas no 936074-87-2 (2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline)

• Product Name: 2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline
• CAS No: 936074-87-2
• MF: C₉H₇N₅S
• MW: 217.250378847122
• MDL: MFCD02249079
• CID: 870247
• PubChem ID: 16767474
• Update Time: 2025-04-19

2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline
• 2-([1,2,4]triazolo[4,3-d][1,3,4]thiadiazol-6-yl)aniline
• 2-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YL-PHENYLAMINE
• MFCD02249079
• (2-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YLPHENYL)AMINE
• 2-[1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl-p henylamine
• DTXSID30587995
• (2-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YLPHENYL)AMINE 95%
• AKOS000108639
• CS-0314410
• BB 0244958
• CHEMBL4556570
• BDBM50533456
• 936074-87-2
• BS-36332
• 2-{[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YL}ANILINE
• 2-(1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)aniline

• MDL： MFCD02249079
• Inchi： 1S/C9H7N5S/c10-7-4-2-1-3-6(7)8-13-14-5-11-12-9(14)15-8/h1-5H,10H2
• InChI Key： LXBAPDUJKAIRGJ-UHFFFAOYSA-N
• SMILES： S1C2=NN=CN2N=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 217.04221642g/mol
• Monoisotopic Mass: 217.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.3Ų